Cas no 73980-84-4 (Tricyclo[3.3.1.13,​7]​decane-​1-​propanamine)

• Product Name: Tricyclo[3.3.1.13,​7]​decane-​1-​propanamine
• CAS No: 73980-84-4
• MF: C₁₃H₂₃N
• MW: 193.32842373848
• CID: 1005630
• PubChem ID: 35998
• Update Time: 2025-10-20

Tricyclo[3.3.1.13,​7]​decane-​1-​propanamine Chemical and Physical Properties

Names and Identifiers

• 3-(adamantan-1-yl)propan-1-amine
• Tricyclo[3.3.1.13,7]decane-1-propanamine
• 1-&#8203
• 7]&#8203
• decane-&#8203
• propanamine
• CHEMBL128343
• EN300-657289
• AKOS006276043
• 73980-84-4
• AKOS004121569
• SCHEMBL1758707
• Tricyclo[3.3.1.13,​7]​decane-​1-​propanamine

• Inchi： 1S/C13H23N/c14-3-1-2-13-7-10-4-11(8-13)6-12(5-10)9-13/h10-12H,1-9,14H2
• InChI Key： HNXIGOCDOCHMQV-UHFFFAOYSA-N
• SMILES： NCCCC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 193.183049738g/mol
• Monoisotopic Mass: 193.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on Tricyclo[3.3.1.13,​7]​decane-​1-​propanamine

Comprehensive Overview of Tricyclo[3.3.1.13,7]decane-1-propanamine (CAS No. 73980-84-4)

Tricyclo[3.3.1.13,7]decane-1-propanamine (CAS No. 73980-84-4) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic biology. Its distinctive tricyclic framework and propanamine functional group make it a versatile building block for various applications, ranging from drug development to advanced polymer synthesis. Researchers and industry professionals are increasingly exploring its potential due to its remarkable stability and adaptability in complex chemical environments.

The compound's rigid tricyclo[3.3.1.13,7]decane core provides exceptional conformational stability, which is highly sought after in the design of high-performance materials and bioactive molecules. In recent years, the demand for CAS 73980-84-4 has surged, particularly in the pharmaceutical sector, where it serves as a key intermediate for synthesizing novel therapeutics. Its ability to enhance the pharmacokinetic properties of drug candidates has made it a focal point in drug discovery and precision medicine initiatives.

One of the most intriguing aspects of Tricyclo[3.3.1.13,7]decane-1-propanamine is its role in addressing contemporary challenges in sustainable chemistry. As the scientific community shifts toward greener alternatives, this compound's efficient synthesis routes and minimal environmental impact align perfectly with the principles of green chemistry. Its applications in biodegradable polymers and eco-friendly coatings have been widely discussed in academic circles, making it a hot topic in environmental science forums.

From a commercial perspective, CAS 73980-84-4 is often associated with high-value niche markets. Its scarcity and specialized applications have led to a growing interest in custom synthesis and scalable production methods. Companies specializing in fine chemicals and advanced intermediates are actively investing in research to optimize its manufacturing processes, ensuring consistent quality and cost-effectiveness.

In the realm of computational chemistry, Tricyclo[3.3.1.13,7]decane-1-propanamine has been the subject of numerous molecular modeling studies. Its unique geometry and electronic properties make it an excellent candidate for quantum mechanical calculations and docking simulations. These studies have provided valuable insights into its interactions with biological targets, further solidifying its importance in rational drug design.

Another area where CAS 73980-84-4 shines is in the development of functional materials. Its incorporation into supramolecular assemblies and nanostructured systems has opened new avenues for creating materials with tailored properties. Researchers are particularly excited about its potential in smart coatings and responsive surfaces, which are critical for next-generation technologies in electronics and biomedical devices.

For those seeking detailed technical information, Tricyclo[3.3.1.13,7]decane-1-propanamine is often referenced in discussions about stereochemistry and conformational analysis. Its well-defined three-dimensional structure serves as a model system for studying steric effects and molecular strain, topics that are fundamental to understanding complex chemical behaviors.

In conclusion, Tricyclo[3.3.1.13,7]decane-1-propanamine (CAS No. 73980-84-4) represents a fascinating intersection of chemistry, materials science, and biotechnology. Its multifaceted applications and ongoing research developments ensure that it remains a compound of great interest across multiple disciplines. Whether you're a researcher, a manufacturer, or simply a chemistry enthusiast, understanding the potential of this remarkable molecule is essential in today's rapidly evolving scientific landscape.